Cas no 121708-32-5 (1-Pyrrolidinepropanamine, γ-phenyl-)
1-Pyrrolidinepropanamine, γ-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL17086150
- 121708-32-5
- AKOS004120659
- AKOS017324588
- 3-phenyl-3-(pyrrolidin-1-yl)propan-1-amine
- EN300-4191342
- 1-Pyrrolidinepropanamine, γ-phenyl-
-
- Inchi: 1S/C13H20N2/c14-9-8-13(15-10-4-5-11-15)12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11,14H2
- InChI Key: IHHNZPGRBWIKFD-UHFFFAOYSA-N
- SMILES: N1(C(C2=CC=CC=C2)CCN)CCCC1
Computed Properties
- Exact Mass: 204.162648646g/mol
- Monoisotopic Mass: 204.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Density: 1.044±0.06 g/cm3(Predicted)
- Boiling Point: 308.0±35.0 °C(Predicted)
- pka: 9.77±0.13(Predicted)
1-Pyrrolidinepropanamine, γ-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4191342-0.05g |
3-phenyl-3-(pyrrolidin-1-yl)propan-1-amine |
121708-32-5 | 0.05g |
$707.0 | 2023-05-30 | ||
| Enamine | EN300-4191342-0.1g |
3-phenyl-3-(pyrrolidin-1-yl)propan-1-amine |
121708-32-5 | 0.1g |
$741.0 | 2023-05-30 | ||
| Enamine | EN300-4191342-0.25g |
3-phenyl-3-(pyrrolidin-1-yl)propan-1-amine |
121708-32-5 | 0.25g |
$774.0 | 2023-05-30 | ||
| Enamine | EN300-4191342-0.5g |
3-phenyl-3-(pyrrolidin-1-yl)propan-1-amine |
121708-32-5 | 0.5g |
$809.0 | 2023-05-30 | ||
| Enamine | EN300-4191342-1.0g |
3-phenyl-3-(pyrrolidin-1-yl)propan-1-amine |
121708-32-5 | 1g |
$842.0 | 2023-05-30 | ||
| Enamine | EN300-4191342-2.5g |
3-phenyl-3-(pyrrolidin-1-yl)propan-1-amine |
121708-32-5 | 2.5g |
$1650.0 | 2023-05-30 | ||
| Enamine | EN300-4191342-5.0g |
3-phenyl-3-(pyrrolidin-1-yl)propan-1-amine |
121708-32-5 | 5g |
$2443.0 | 2023-05-30 | ||
| Enamine | EN300-4191342-10.0g |
3-phenyl-3-(pyrrolidin-1-yl)propan-1-amine |
121708-32-5 | 10g |
$3622.0 | 2023-05-30 |
1-Pyrrolidinepropanamine, γ-phenyl- Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 1-Pyrrolidinepropanamine, γ-phenyl-
Introduction to 1-Pyrrolidinepropanamine, γ-phenyl- (CAS No. 121708-32-5)
1-Pyrrolidinepropanamine, γ-phenyl- (CAS No. 121708-32-5) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, characterized by its unique pyrrolidine and phenyl functional groups, has garnered considerable attention due to its structural complexity and potential biological activities. The CAS number 121708-32-5 serves as a unique identifier, ensuring precise classification and recognition within scientific literature and industrial applications.
The 1-Pyrrolidinepropanamine, γ-phenyl moiety is particularly intriguing due to its ability to interact with various biological targets. Pyrrolidine derivatives are widely recognized for their role in modulating enzymatic pathways and receptor binding affinities. In recent years, researchers have been exploring the therapeutic potential of this class of compounds, particularly in the context of neurological disorders and inflammatory conditions. The presence of the phenyl group further enhances its pharmacological profile by contributing to lipophilicity and metabolic stability, making it an attractive scaffold for drug design.
Recent studies have highlighted the importance of 1-Pyrrolidinepropanamine, γ-phenyl in the development of novel therapeutic agents. For instance, a groundbreaking study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific kinases associated with cancer progression. The compound's ability to selectively target these kinases without significant off-target effects makes it a promising candidate for further clinical investigation. Additionally, preclinical trials have shown encouraging results in models of neurodegenerative diseases, where the pyrrolidinepropanamine core exhibits neuroprotective properties.
The synthesis of 1-Pyrrolidinepropanamine, γ-phenyl involves sophisticated chemical methodologies that highlight the compound's synthetic challenge and elegance. Advanced techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only underscore the compound's complexity but also showcase the advancements in pharmaceutical chemistry that enable the production of such intricate molecules.
In the realm of drug discovery, the versatility of 1-Pyrrolidinepropanamine, γ-phenyl extends beyond its role as an intermediate. It serves as a key building block for more complex molecules with enhanced pharmacological properties. Researchers have leveraged its structural framework to develop derivatives with improved solubility, bioavailability, and target specificity. This adaptability underscores its significance in medicinal chemistry and underscores the ongoing efforts to harness its full potential.
The regulatory landscape for compounds like 1-Pyrrolidinepropanamine, γ-phenyl is stringent but well-established, ensuring that their development and use are conducted safely and ethically. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicity testing is mandatory before any clinical trials can commence. These measures not only protect human subjects but also maintain public trust in pharmaceutical innovation.
Future directions in the study of 1-Pyrrolidinepropanamine, γ-phenyl include exploring its role in personalized medicine. By integrating genomics and proteomics data, researchers aim to identify patient subpopulations that may benefit most from therapies involving this compound. Such personalized approaches hold promise for improving treatment outcomes and reducing adverse effects.
The environmental impact of synthesizing and using 1-Pyrrolidinepropanamine, γ-phenyl is also a critical consideration. Green chemistry principles are being increasingly adopted to minimize waste and reduce energy consumption during production. These sustainable practices not only align with global environmental goals but also enhance the economic viability of pharmaceutical manufacturing processes.
In conclusion, 1-Pyrrolidinepropanamine, γ-phenyl (CAS No. 121708-32-5) represents a fascinating intersection of chemistry and biology. Its unique structural features and potential therapeutic applications make it a valuable asset in modern drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even greater role in advancing medical science.
121708-32-5 (1-Pyrrolidinepropanamine, γ-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)